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For Researchers, Scientists, and Drug Development Professionals

Introduction

Adipic acid diethanolamine salt is an organic compound formed through the neutralization
reaction of adipic acid, a dicarboxylic acid, with diethanolamine, a secondary amine and diol.
This salt possesses properties derived from both its acidic and basic components, making it a
subject of interest for various applications, including as a potential component in
pharmaceutical formulations, as a pH buffering agent, or as an intermediate in chemical
synthesis. This guide provides a comprehensive overview of its molecular characteristics, a
general synthesis protocol, and relevant physicochemical data.

Core Data

The fundamental properties of adipic acid, diethanolamine, and their resulting 1:1 salt are
summarized below.
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Adipic Acid
Property Adipic Acid Diethanolamine Diethanolamine
Salt (1:1)
Molecular Formula CeH1004 C4H11NO2 C10H21NOe
Molecular Weight 146.14 g/mol 105.14 g/mol 251.28 g/mol [1]
2-(2- hexanedioic acid;2-(2-
IUPAC Name Hexanedioic acid hydroxyethylamino)et hydroxyethylamino)et
hanol hanol[1]
CAS Number 124-04-9 111-42-2 29867-71-8[1]
_ _ White solid or
White crystalline ) ] )
Appearance colorless, viscous Not readily available
powder o
liquid
Melting Point 152.1°C ~28 °C Not readily available
Boiling Point 337.5°C 268-270 °C Not readily available
o ] Expected to be
Solubility in Water Slightly soluble Soluble

soluble

Synthesis and Experimental Protocols

The formation of adipic acid diethanolamine salt is a straightforward acid-base neutralization

reaction. While specific, detailed experimental protocols for this particular salt are not widely

published, a general laboratory-scale synthesis can be outlined as follows.

Objective:

To synthesize adipic acid diethanolamine salt in a 1:1 molar ratio.

Materials:

e Adipic Acid (CeH100a4), high purity

e Diethanolamine (HN(CH2CH20H)z2), high purity
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Suitable solvent (e.g., ethanol, isopropanol, or water)
Magnetic stirrer and stir bar

Heating mantle or water bath

Round-bottom flask

Condenser

Thermometer

Crystallization dish

Filtration apparatus (e.g., Buchner funnel and flask)

Drying oven or desiccator

Procedure:

Molar Calculation: Calculate the required mass of adipic acid and diethanolamine for a 1:1
molar ratio. For example, to synthesize 0.1 moles of the salt, you would use 14.61 g of adipic
acid and 10.51 g of diethanolamine.

Dissolution: In the round-bottom flask, dissolve the calculated amount of adipic acid in a
minimal amount of the chosen solvent with gentle heating and stirring.

Reaction: Slowly add the diethanolamine to the adipic acid solution while continuously
stirring. The addition may be exothermic, so it is advisable to add it dropwise or in small
portions, monitoring the temperature.

Reaction Completion: After the addition is complete, continue to stir the mixture at a slightly
elevated temperature (e.g., 40-50 °C) for a period of time (e.g., 1-2 hours) to ensure the
reaction goes to completion.

Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form
spontaneously, the solution can be further cooled in an ice bath or by adding a small seed
crystal.
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« |solation: Collect the precipitated salt by vacuum filtration using a Buchner funnel.

e Washing: Wash the collected crystals with a small amount of cold solvent to remove any
unreacted starting materials.

e Drying: Dry the purified salt in a vacuum oven at a low temperature or in a desiccator to a
constant weight.

Characterization:

The identity and purity of the synthesized salt can be confirmed using various analytical
techniques, including:

Melting Point Determination: A sharp melting point indicates a pure compound.

Infrared (IR) Spectroscopy: To confirm the formation of the salt by observing the
characteristic peaks for the carboxylate and ammonium groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure.

Elemental Analysis: To confirm the elemental composition.

Salt Formation Pathway

The reaction between adipic acid and diethanolamine to form the 1:1 salt involves the transfer
of a proton from one of the carboxylic acid groups of adipic acid to the basic nitrogen atom of
diethanolamine. This results in the formation of an ionic bond between the adipate anion and
the diethanolammonium cation.
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Caption: Formation of Adipic Acid Diethanolamine Salt.

Safety Information

As there is limited specific safety data available for adipic acid diethanolamine salt, it is prudent
to handle the compound with care, following standard laboratory safety procedures. The safety
profiles of the individual reactants should be considered.

o Adipic Acid: May cause serious eye irritation.[2][3][4] It is a combustible solid.[3]

o Diethanolamine: Causes serious eye damage and may cause respiratory irritation. It is
harmful if swallowed and in contact with skin.

Appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab
coat, should be worn when handling these chemicals and their reaction product. Work should
be conducted in a well-ventilated area. For detailed safety information, refer to the Safety Data
Sheets (SDS) for adipic acid and diethanolamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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